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Compound of Interest

Compound Name: Aspochracin

Cat. No.: B12351442

For Immediate Release

[City, State] — Aspochracin and its N-demethylated analog, JBIR-15, both cyclopeptide
mycotoxins, have demonstrated notable insecticidal properties. This guide provides a
comparative overview of their potency, drawing from available experimental data. While direct
comparative studies with comprehensive quantitative data remain limited, this analysis
consolidates existing knowledge to inform researchers, scientists, and drug development
professionals in the field of insecticide research.

Aspochracin, a metabolite of the fungus Aspergillus ochraceus, has been identified as a
contact insecticide effective against the larvae and eggs of the silkworm, Bombyx mori. Its
insecticidal activity is intrinsically linked to the chemical structure of its side chain, specifically
the presence of a triene moiety. Hydrogenation of this triene to produce
hexahydroaspochracin results in a significant loss of insecticidal efficacy, highlighting the
critical role of this functional group.

JBIR-15, an analog of Aspochracin where the N-methyl alanine is replaced by alanine, has
also been noted for its insecticidal potential. However, a detailed quantitative comparison of its
potency relative to Aspochracin is not yet available in published literature.

Quantitative Data Summary

A direct comparison of the 50% lethal dose (LD50) or 50% lethal concentration (LC50) for
Aspochracin and JBIR-15 is hampered by a lack of publicly available, peer-reviewed data.
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The following table summarizes the qualitative and semi-quantitative findings on their

insecticidal activity.

Target

Method of

Observed

Quantitative

Compound o Source
Insect Application  Effect Data
Bombyx mori
(Silkworm) -
Aspochracin 1st Instar Contact Toxicity Not specified [1]
Larvae &
Eggs
_ Diminished
Hexahydroas = Bombyx mori ) o Not
) ) Contact insecticidal ) [1]
pochracin (Silkworm) o applicable
activity
Insecticidal
Not specified properties
JBIR-15 in available Not specified implied by its Not available [1]
literature relation to

Aspochracin

Experimental Protocols

Detailed experimental protocols for the specific insecticidal assays performed on Aspochracin
and JBIR-15 are not extensively documented in the available literature. However, based on
standard entomological testing, the following methodologies are likely employed to assess
insecticidal potency.

Contact Toxicity Bioassay

This method evaluates the toxicity of a compound when it comes into direct contact with the
insect's cuticle.

e Preparation of Test Solutions: Aspochracin and JBIR-15 are dissolved in an appropriate
solvent (e.g., acetone) to create a series of graded concentrations.
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o Application: A precise volume (e.g., 1 yL) of each test solution is topically applied to the
dorsal thorax of the insect larvae using a micro-applicator. A control group is treated with the
solvent alone.

e Observation: The treated insects are transferred to a clean environment with access to food.
Mortality is recorded at specified time intervals (e.g., 24, 48, and 72 hours).

o Data Analysis: The obtained mortality data is subjected to probit analysis to determine the
LD50 value, the dose required to kill 50% of the test population.

Dietary Exposure Bioassay

This method assesses the toxicity of a compound when ingested by the insect.

o Preparation of Treated Diet: The test compounds are incorporated into the artificial diet of the
insects at various concentrations.

o Feeding: The insects are allowed to feed on the treated diet for a specific duration.

o Observation and Data Analysis: Similar to the contact toxicity assay, mortality is recorded
over time, and the LC50 value (the concentration required to kill 50% of the test population)
is calculated.

Visualization of Experimental Workflow and
Potential Mechanism

To illustrate the general workflow of an insecticidal bioassay and a hypothesized mechanism of
action for these cyclopeptides, the following diagrams are provided.
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General workflow for insecticidal bioassays.

Given that many cyclopeptide mycotoxins exert their effects by disrupting cell membranes, a
plausible, though unconfirmed, mechanism for Aspochracin and JBIR-15 could involve
interaction with the insect's cell membranes, leading to loss of integrity and cell death.
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Hypothesized mechanism of insecticidal action.

Conclusion

Aspochracin has been established as an insecticidal mycotoxin with activity against Bombyx
mori. The structural integrity of its triene side chain is vital for this bioactivity. While JBIR-15, its
N-demethylated analog, is also presumed to be insecticidal, a direct quantitative comparison of
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their potencies is currently unavailable. Further research, including standardized bioassays to
determine and compare the LD50 and LC50 values of both compounds against a panel of
insect pests, is necessary to fully elucidate their relative insecticidal potential. Understanding
their precise mode of action and the specific signaling pathways they may disrupt will be crucial
for any future development of these molecules as potential bio-insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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